Cas no 1400808-13-0 (tert-butyl N-[(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate)

Technical Introduction: tert-Butyl N-[(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate is a chiral bicyclic amine derivative featuring a rigid norbornane scaffold, which confers stereochemical stability and structural rigidity. The tert-butyloxycarbonyl (Boc) protecting group enhances its handling and storage stability while allowing selective deprotection under mild acidic conditions. This compound is particularly valuable in asymmetric synthesis and pharmaceutical applications, where its defined stereochemistry and functional group compatibility enable precise control over reaction pathways. Its bicyclic framework also offers potential for modulating pharmacokinetic properties in drug design. Suitable for use as an intermediate in complex organic transformations, it demonstrates high purity and reproducibility under standard synthetic conditions.
tert-butyl N-[(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate structure
1400808-13-0 structure
Product Name:tert-butyl N-[(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate
CAS No:1400808-13-0
MF:C11H20N2O2
MW:212.288702964783
MDL:MFCD22209802
CID:3165900
PubChem ID:68271764
Update Time:2025-10-28

tert-butyl N-[(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ylcarbamate
    • tert-butyl N-[(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate
    • (1R,4R,5R)-(2-Aza-bicyclo[2.2.1]hept-5-yl)-carbamic acid tert-butyl ester
    • 1R,4R,5R-(2-Aza-bicyclo[2.2.1]hept-5-yl)-carbamic acid tert-butyl ester
    • (1R,4R,5R)-5-(N-Boc)Amino-2-azabicyclo[2.2.1]heptane
    • 9980AH
    • NE64660
    • SB33328
    • 1R,4R,5R-(2-aza-bicyclo[2.2.1]hept-5-yl)-carbamic acid t-butyl ester
    • 1R,4R,
    • tert-Butyl(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ylcarbamate
    • 1400808-13-0
    • SCHEMBL12458318
    • tert-butyl ((1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl)carbamate
    • BS-41668
    • VERHYGQTHIOMQC-IWSPIJDZSA-N
    • MFCD22209802
    • (1R,4R,5R)-5-(Boc-amino)-2-azabicyclo[2.2.1]heptane
    • 1R,4R,5R-(2-azabicyclo[2.2.1]hept-5-yl)-carbamic acid tert-butyl ester
    • (1S,4S,5R)-5-(Boc-amino)-2-azabicyclo[2.2.1]heptane
    • CS-0036803
    • W14590
    • MDL: MFCD22209802
    • Inchi: 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-9-5-8-4-7(9)6-12-8/h7-9,12H,4-6H2,1-3H3,(H,13,14)/t7-,8-,9-/m1/s1
    • InChI Key: VERHYGQTHIOMQC-IWSPIJDZSA-N
    • SMILES: O(C(C)(C)C)C(N[C@@H]1C[C@H]2C[C@@H]1CN2)=O

Computed Properties

  • Exact Mass: 212.152477885 g/mol
  • Monoisotopic Mass: 212.152477885 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 50.4
  • Molecular Weight: 212.29

tert-butyl N-[(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate Security Information

tert-butyl N-[(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate Pricemore >>

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1R,4R,5R-(2-aza-bicyclo[2.2.1]hept-5-yl)-carbamic acid t-butyl ester; .
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Additional information on tert-butyl N-[(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate

Introduction to Tert-butyl N-[(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate (CAS No. 1400808-13-0)

Tert-butyl N-[(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate, identified by its CAS number 1400808-13-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates and features a complex bicyclic azapeptide scaffold, which contributes to its unique structural and functional properties. The presence of the tert-butyl group and the (1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl moiety makes it a structurally intriguing molecule with potential applications in drug discovery and development.

The structural framework of Tert-butyl N-[(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate is characterized by its rigid bicyclic system, which is derived from azabicyclo[2.2.1]heptane. This bicyclic core is a common motif in biologically active molecules due to its ability to mimic natural amino acid structures and interact with biological targets in a specific manner. The stereochemistry at the (1R,4R,5R) positions further enhances the compound's specificity and binding affinity, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of peptidomimetics as alternative scaffolds for drug design. Peptidomimetics are designed to mimic the bioactivity of peptides while overcoming their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The compound Tert-butyl N-[(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate represents an excellent example of a peptidomimetic, as it retains key pharmacophoric elements while incorporating structural modifications that enhance stability and bioavailability.

One of the most compelling aspects of Tert-butyl N-[(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate is its potential as a lead compound for the development of novel therapeutics. The bicyclic azapeptide scaffold has shown promise in various pharmacological assays, including interactions with enzymes and receptors involved in inflammation, pain signaling, and neurodegenerative diseases. The tert-butyl group not only provides steric hindrance but also enhances lipophilicity, which is crucial for membrane permeability and target binding.

Recent studies have highlighted the importance of conformational flexibility in drug design, particularly in peptidomimetics. The rigid bicyclic core of Tert-butyl N-[(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate helps to stabilize the pharmacophore in an optimal conformation for binding to biological targets. However, this rigidity must be balanced with sufficient flexibility to allow for effective interactions with dynamic biological systems. The compound's structure strikes this balance well, making it a versatile tool for medicinal chemists.

The synthesis of Tert-butyl N-[(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate presents both challenges and opportunities for synthetic chemists. The construction of the azabicyclo[2.2.1]heptane ring system requires careful selection of starting materials and reaction conditions to ensure high enantioselectivity and yield. Advances in asymmetric synthesis have made it possible to access enantiomerically pure forms of this compound more efficiently than ever before.

The pharmaceutical industry has increasingly recognized the value of peptidomimetics in addressing unmet medical needs. Compounds like Tert-butyl N-[(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate offer a promising alternative to traditional small-molecule drugs by combining the advantages of peptides with improved pharmacokinetic properties.

In conclusion, Tert-butyl N-[ ( 1 R , 4 R , 5 R ) - 2 - azabicyclo [ 2 . 2 . 1 ] heptan - 5 - yl ] carbamate ( CAS No . 1400808 - 13 - 0 ) is a structurally complex and functionally intriguing compound with significant potential in drug discovery and development . Its unique scaffolding , stereochemistry , and pharmacological properties make it an attractive candidate for further exploration . As research continues to uncover new applications for peptidomimetics , compounds like this are poised to play a crucial role in the next generation of therapeutics .

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